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Chemical Profile of Pyridine Hydroiodide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pyridine hydroiodide

CAS No.: 18820-83-2

Cat. No.: S1832926

The table below summarizes the key identifiers and basic physical properties of pyridine hydroiodide

(PyHI) found in the search results.

Property Details

CAS Number 18820-83-2 [1] [2]

Chemical Name Pyridine Hydroiodide [1] [2]

Synonyms Pyridinium iodide; pyridine hydroiodide [1] [2]

Molecular Formula C5H6IN [1]

Molecular Weight 207.01 - 207.01231 g/mol [1] [2]

Appearance White to Light yellow to Light orange powder or crystal [1]
Melting Point 210 °C (decomposes) [1]

Density 2.09 g/cm3 [1]

Water Solubility Soluble [1]

Storage Store at room temperature, keep dry and cool [1]
Primary Application Used as a precursor for perovskites in photovoltaic applications [2]
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Limitations in Available Information

The search results do not contain specific crystallization data for pyridine hydroiodide. Key information for

protocol development is missing:

¢ No Crystallization Parameters: Essential data such as solubility in various solvents, nucleation
kinetics, optimal growth temperatures, and crystal habit are not available.

¢ No Detailed Experimental Procedures: The search results lack step-by-step methodologies for
purification, crystal growth (e.g., slow evaporation, cooling crystallization), or characterization.

¢ Limited Safety Information: While one source lists the general signal word "Warning," specific
hazard and precautionary statements are incomplete [1].

How to Proceed with Experimental Design

Due to the lack of specific data, here are suggestions for developing crystallization protocols:

e Consult Specialized Literature: Search for primary research articles in scientific databases (e.g.,
SciFinder, Reaxys, Web of Science) using the CAS number (18820-83-2) and terms like "crystal
growth," "recrystallization,” and "polymorphism."

e Adapt General Principles: Apply standard organic salt crystallization techniques. Begin with
solubility tests in common solvents (water, alcohols, acetonitrile, acetone) and mixed solvent systems.

e Prioritize Safety: Pyridine derivatives can be hazardous. Consult Material Safety Data Sheets
(MSDS) from reliable suppliers like TCI Chemical [1] before handling.

¢ Leverage Available Data: Use the known melting point (210 °C) and decomposition behavior [1] as a
critical benchmark for characterizing your synthesized crystals.

General Workflow for Crystallization

The diagram below outlines a logical, iterative workflow for developing a crystallization process for a

compound like pyridine hydroiodide, starting from the available information.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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